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Compound of Interest

Compound Name: Benalaxyl-M

Cat. No.: B116788 Get Quote

Introduction

Benalaxyl-M, the R-enantiomer of the fungicide benalaxyl, is a systemic phenylamide

agricultural chemical used to control a range of fungal pathogens, including downy mildew and

late blight on crops such as grapes, potatoes, and tomatoes.[1] As the more biologically active

and environmentally favorable stereoisomer, understanding its behavior, persistence, and

ultimate fate in the environment is critical for accurate risk assessment and regulatory

oversight.[1] This technical guide provides an in-depth analysis of the environmental fate and

persistence of Benalaxyl-M, synthesizing key data on its degradation through abiotic and biotic

pathways, its mobility in soil, and its potential for bioaccumulation. Detailed experimental

protocols and visual diagrams of key processes are included to support researchers, scientists,

and environmental professionals.

Physicochemical Properties
The environmental behavior of a pesticide is fundamentally governed by its physicochemical

properties. These properties influence its solubility in water, its tendency to volatilize, and its

partitioning between soil, water, and air.
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Property Value Reference

Molecular Formula C₂₀H₂₃NO₃ [1]

Molecular Weight 325.4 g/mol

Water Solubility Moderate [1]

Volatility Quite volatile [1]

Log P (octanol-water partition

coefficient)
3.54

Abiotic Degradation
Abiotic degradation involves the breakdown of a chemical through non-biological processes,

primarily hydrolysis and photolysis.

Hydrolysis
Hydrolysis is the chemical breakdown of a compound due to reaction with water. The stability of

Benalaxyl-M is highly dependent on pH. It is stable in neutral to acidic conditions but degrades

in alkaline environments.

Table 1: Hydrolytic Degradation of Benalaxyl

pH
Temperature
(°C)

Half-life (DT₅₀)
in days

Stability
Classification

Reference

4 20 Stable Very Persistent

7 20 365 Very Persistent

9 20 157 Persistent [2]

9 25 86
Moderately

Persistent
[2]

Photolysis
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Photolysis is the degradation of a chemical by light, particularly ultraviolet (UV) radiation from

the sun. In aqueous environments, Benalaxyl-M is considered stable to photolysis.[3] Studies

on the racemic mixture of benalaxyl showed that under natural sunlight in a buffered pH 7

solution, 60% of the parent compound remained after 64 days, with no single degradation

product exceeding 5% of the applied radioactivity.[2]

Table 2: Photolytic Degradation of Benalaxyl

Medium Condition
Half-life (DT₅₀)
in days

Finding Reference

Water (pH 7)
Aqueous

Photolysis
Stable

Considered

stable to

photolysis in

water.

[3]

Water (pH 7)

Natural Sunlight

(Racemic

Benalaxyl)

> 64

60% of parent

compound

remained after

64 days.

[2]

Biotic Degradation
Biotic degradation, mediated by microorganisms such as bacteria and fungi, is the primary

pathway for the breakdown of Benalaxyl-M in soil and aquatic systems.

Aerobic Soil Metabolism
Under aerobic (oxygen-present) conditions, Benalaxyl-M is moderately persistent in soil.[1]

Degradation is primarily microbial and has been shown to be enantioselective, with Benalaxyl-
M (the R-enantiomer) degrading faster than its S-enantiomer counterpart in many soil types.[4]

[5][6][7] This preferential degradation is a key factor in its environmental behavior.

Table 3: Aerobic Soil Degradation of Benalaxyl-M
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Study Type DT₅₀ (days) Notes Reference

Lab (Typical) 80 - [1]

Lab (Range) 20.4 - 53.3
R-enantiomer

(Benalaxyl-M)
[4][5]

Lab (Range) 27.7 - 57.8 S-enantiomer [4][5]

Lab (Range) 77 - 100

Racemic benalaxyl,

dependent on soil

type.

[2]

Field (Typical) 44 -

Anaerobic Metabolism
In anaerobic (oxygen-absent) environments, such as flooded soils or deep sediments, the

degradation of pesticides is typically slower. While specific degradation half-lives for

Benalaxyl-M under strictly anaerobic conditions are not widely reported in the reviewed

literature, it is expected that persistence would be greater than in aerobic environments due to

the reliance on microbial activity which is often reduced in the absence of oxygen.

Mobility and Transport
The movement of Benalaxyl-M from the point of application into other environmental

compartments like groundwater or surface water is determined by its tendency to adsorb to soil

particles.

Soil Adsorption and Mobility
The soil organic carbon-water partition coefficient (Koc) is a key indicator of a pesticide's

mobility in soil; a high Koc value indicates strong adsorption and low mobility.[8][9][10] While a

specific experimental Koc value for Benalaxyl-M was not available in the reviewed literature, it

is qualitatively described as "non-mobile," with a high potential for transport bound to particles

rather than dissolved in water.[1] This suggests a high Koc value and a low potential to leach

into groundwater.[1]
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Studies have shown that while the adsorption process itself is not enantioselective, the

subsequent leaching can be.[4][5] Because Benalaxyl-M (R-enantiomer) degrades faster in

the soil column, the S-enantiomer may be found in higher concentrations in leachate.[4][5]

Table 4: Soil Adsorption and Mobility of Benalaxyl-M

Parameter
Value /
Classification

Implication Reference

Koc (Soil Organic

Carbon Partition

Coefficient)

Not available

(qualitatively high)

Strong adsorption to

soil particles.
-

Mobility Classification Non-mobile
Low potential to leach

to groundwater.
[1]

Leaching

Enantioselectivity

Yes (S-enantiomer

leaches more)

Faster degradation of

R-enantiomer in soil

column.

[4][5]

Bioaccumulation
Bioaccumulation refers to the accumulation of a substance in an organism at a higher

concentration than in the surrounding environment. Benalaxyl-M is reported to have a low

potential for bioaccumulation. Studies in earthworms have shown that while bioaccumulation is

enantioselective, the biota-to-soil accumulation factors were below 1, indicating no significant

accumulation.

Degradation Pathway
In soil, Benalaxyl-M degrades into several key metabolites. The primary transformation

products identified are benalaxyl acid (formed by hydrolysis of the methyl ester group) and

various conjugates.[2]
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Benalaxyl-M
(methyl N-(phenylacetyl)

-N-(2,6-xylyl)-D-alaninate)

Benalaxyl Acid
(N-phenylacetyl-N-(2,6-xylyl)-D-alanine)

Hydrolysis

Methyl-N-malonyl-
N-(2,6-xylyl)-alaninate

Microbial
Metabolism Bound Residues

Adsorption
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Preparation

Incubation (up to 120 days)

Analysis

Collect & Sieve Soil
(<2mm)

Fortify Soil with
¹⁴C-Benalaxyl-M

Incubate in Dark
(20°C, controlled moisture)

Trap Volatiles & ¹⁴CO₂ Sample at Intervals

Solvent Extraction

HPLC / LSC / LC-MS
Quantification

Combustion of
Bound Residues
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Soil Properties Climatic Conditions

Benalaxyl-M
Persistence

pH

Affects hydrolysis &
microbial populations

Organic Matter

Increases adsorption
(reduces mobility)

Texture (Clay Content)

Influences adsorption

Microbial Activity

Primary driver of
degradation

Temperature

Affects reaction rates &
microbial activity

Moisture

Essential for microbial
activity & hydrolysis

Sunlight

Drives photolysis
(minor pathway)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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